Cas no 77-94-1 (Tributyl citrate)

• Product Name: Tributyl citrate
• CAS No: 77-94-1
• MF: C₁₈H₃₂O₇
• MW: 360.442486763
• MDL: MFCD00027217
• CID: 34098
• PubChem ID: 24856617
• Update Time: 2025-12-30

Tributyl citrate Chemical and Physical Properties

Names and Identifiers

• Tributyl 2-hydroxypropane-1,2,3-tricarboxylate
• BENZYLTRIPHENYLPHOSPHONIUM CHLORIDE
• BENZYL TRIPHENYL PHOSPHOROUS CHLORIDE
• BUTYL CITRATE
• CITRIC ACID TRIBUTYL ESTER
• CITRIC ACID TRI-N-BUTYL ESTER
• N-BUTYLCITRATE
• TBC
• TRI-N-BUTYL CITRATE
• TRIPHENYLBENZYLPHOSPHONIUM CHLORIDE
• 1,2,3-Propanetricarboxylic acid, 2-hydroxy-, tributyl ester
• 2,3-propanetricarboxylicacid,2-hydroxy-tributylester
• 2-Hydroxy-1,2,3-propanetricarboxylic acid, tributyl ester
• Citroflex 4
• nsc8491
• tributyl ester
• Tributyl Citrate(TBC)
• Tributyl citrate
• n-Butyl citrate
• Citric acid, tributyl ester
• Butyl citrate (VAN)
• ZFOZVQLOBQUTQQ-UHFFFAOYSA-N
• 827D5B1B6S
• AK11667
• Tributyl 2-Hydroxypropane-1,2,3-tricarboxylate (Tributyl Citrate)

• MDL： MFCD00027217
• Inchi： 1S/C18H32O7/c1-4-7-10-23-15(19)13-18(22,17(21)25-12-9-6-3)14-16(20)24-11-8-5-2/h22H,4-14H2,1-3H3
• InChI Key： ZFOZVQLOBQUTQQ-UHFFFAOYSA-N
• SMILES： CCCCOC(CC(C(OCCCC)=O)(CC(OCCCC)=O)O)=O
• BRN： 1806072

Computed Properties

• Exact Mass: 360.21500
• Monoisotopic Mass: 360.215
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 17
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.7
• Topological Polar Surface Area: 99.1

Experimental Properties

• Color/Form: Colorless transparent oily liquid
• Density: 1.043 g/mL at 20 °C(lit.)
• Melting Point: -20°C(lit.)
• Boiling Point: 233°C/22mmHg(lit.)
• Flash Point: 157 ºC
• Refractive Index: n20/D 1.445
• Water Partition Coefficient: Insoluble
• PSA: 99.13000
• LogP: 2.52760
• Merck: 1564
• Sensitiveness: Sensitive to humidity
• Solubility: Insoluble in water, soluble in methanol, acetone, carbon tetrachloride, glacial acetic acid, castor oil, mineral oil and other organic solvents

Tributyl citrate Security Information

• Hazardous Material transportation number：UN 2811 6.1/PG 2
• WGK Germany：1
• Hazard Category Code： R25: toxic if swallowed.
• Safety Instruction： S26-S36/37/39-S45-S24/25
• RTECS：TZ8608000
• Hazardous Material Identification：
• Risk Phrases：R25
• TSCA：Yes
• Storage Condition：Store in a cool, dry place. Keep container closed when not in use.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Tricarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Tributyl citrate

Introduction to Tributyl Citrate (CAS No. 77-94-1)

Tributyl citrate, with the chemical formula C₁₈H₃₂O₈ and a CAS number of 77-94-1, is a widely utilized compound in various industrial and pharmaceutical applications. This organometallic compound, derived from citric acid and n-butanol, is renowned for its versatility and safety profile, making it an indispensable additive in multiple sectors.

The primary use of tributyl citrate lies in its role as a plasticizer. Plasticizers are essential additives that enhance the flexibility, durability, and workability of polymers. Tributyl citrate is particularly favored due to its excellent compatibility with a wide range of polymers, including polyvinyl chloride (PVC), polyethylene (PE), and polypropylene (PP). Its molecular structure, characterized by the presence of three butyl groups attached to a citrate backbone, imparts significant flexibility to the materials it is added to.

In recent years, tributyl citrate has gained prominence in the field of green chemistry. Its biodegradability and low toxicity make it an attractive alternative to traditional plasticizers such as phthalates, which have been associated with health and environmental concerns. The growing demand for eco-friendly materials has spurred research into developing sustainable alternatives like tributyl citrate.

One of the most significant applications of tributyl citrate is in the production of child-safe toys and medical devices. Due to its non-toxic nature, it is often used in products that come into direct contact with humans, ensuring safety without compromising on performance. The compound's ability to impart flexibility while maintaining stability makes it ideal for such applications.

Recent studies have also explored the use of tributyl citrate in drug delivery systems. Its compatibility with various polymers allows for the formulation of controlled-release matrices that can enhance the efficacy and bioavailability of active pharmaceutical ingredients (APIs). Research has shown that tributyl citrate can significantly improve the release profile of drugs, leading to more consistent therapeutic effects.

The compound's role in nanotechnology is another area of active research. Tributyl citrate has been investigated as a potential dispersing agent for nanoparticles in polymer matrices. Its ability to stabilize nanoparticles prevents aggregation and enhances their dispersion, which is crucial for applications such as conductive inks and advanced coatings.

In addition to its industrial applications, tributyl citrate has found use in agricultural formulations. It serves as a carrier for pesticides and herbicides, improving their adhesion and spread on plant surfaces. This application not only enhances the effectiveness of these agrochemicals but also reduces their environmental impact by minimizing waste.

The synthesis of tributyl citrate involves a reaction between citric acid and n-butanol under controlled conditions. This esterification process typically requires catalysts such as sulfuric acid or p-toluenesulfonic acid to facilitate the reaction. The yield and purity of the final product can be optimized by carefully controlling reaction parameters such as temperature, pressure, and stoichiometry.

Quality control is paramount when dealing with tributyl citrate due to its diverse applications. Analytical techniques such as gas chromatography-mass spectrometry (GC-MS) and high-performance liquid chromatography (HPLC) are commonly employed to determine the purity and composition of the compound. These methods ensure that the product meets stringent industry standards before being used in critical applications.

The environmental impact of tributyl citrate has been extensively studied. Biodegradation tests have shown that it breaks down into less harmful compounds under natural conditions, making it an environmentally friendly alternative to traditional plasticizers. Furthermore, its low volatility reduces air pollution compared to other organic compounds used in similar applications.

The future prospects for tributyl citrate are promising, with ongoing research focusing on expanding its applications into new areas. Innovations in material science are expected to drive demand for this compound as industries seek sustainable solutions for their products. Additionally, advancements in synthetic chemistry may lead to more efficient production methods, further enhancing its accessibility.